5-[(2-ethyl-4-methyl-1,3-oxazol-5-yl)carbonyl]-1-(4-fluorobenzyl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole

• IUPAC Name: (2-ethyl-4-methyl-1,3-oxazol-5-yl)-[1-[(4-fluorophenyl)methyl]-4,6-dihydropyrrolo[3,4-c]pyrazol-5-yl]methanone
• InChI: InChI=1S/C19H19FN4O2/c1-3-17-22-12(2)18(26-17)19(25)23-10-14-8-21-24(16(14)11-23)9-13-4-6-15(20)7-5-13/h4-8H,3,9-11H2,1-2H3
• InChI Key: FRBPCLUMQWXTSG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(O1)C(=O)N2CC3=C(C2)N(N=C3)CC4=CC=C(C=C4)F)C
• Molecular Formula: C19H19FN4O2
• Molecular Weight: 354.4 g/mol

Description

Oxazoles are a class of azoles with an oxygen and a nitrogen atom separated by a carbon atom in a five-membered ring. Pyrazoles are a class of organic compounds with a five-membered ring with two nitrogen atoms. Both of these classes of compounds are known for their wide range of biological activities.

Chemical Reactions Analysis

The chemical reactions of oxazoles and pyrazoles depend on their substituents and the reaction conditions. They can undergo a variety of reactions, including substitutions, additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Oxazoles and pyrazoles generally have good thermal stability and are resistant to hydrolysis. They are often soluble in common organic solvents.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many oxazole and pyrazole derivatives show biological activities such as antibacterial, antifungal, anti-inflammatory, and antitumor activities. The specific mechanism of action would depend on the target and the specific structure of the compound.

Future Directions

Oxazoles and pyrazoles are areas of active research due to their wide range of biological activities. Future research may focus on the synthesis of new derivatives with improved properties and the exploration of their biological activities.